Cas no 88149-53-5 (Benzenamine, 4-chloro-2,6-diiodo-)

• Product Name: Benzenamine, 4-chloro-2,6-diiodo-
• CAS No: 88149-53-5
• MF: C₆H₄ClI₂N
• MW: 379.364604949951
• CID: 643142
• PubChem ID: 13218922
• Update Time: 2025-04-19

Benzenamine, 4-chloro-2,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-2,6-diiodo-
• 4-chloro-2,6-diiodoaniline
• SCHEMBL11129317
• DTXSID90529210
• 2,6-Diiodo-4-chloroaniline
• 88149-53-5

• Inchi： 1S/C6H4ClI2N/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H2
• InChI Key： PWPIIGOMFMISTP-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1N)I)Cl

Computed Properties

• Exact Mass: 378.81217g/mol
• Monoisotopic Mass: 378.81217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų